1-(5-Bromo-3,6-dihydro-2H-pyridin-1-yl)prop-2-en-1-one

• IUPAC Name: 1-(5-bromo-3,6-dihydro-2H-pyridin-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C8H10BrNO/c1-2-8(11)10-5-3-4-7(9)6-10/h2,4H,1,3,5-6H2
• InChI Key: WNEBSCLSKFIPST-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC=C(C1)Br
• Molecular Formula: C8H10BrNO
• Molecular Weight: 216.07 g/mol

Description

The compound “1-(5-Bromo-3,6-dihydro-2H-pyridin-1-yl)prop-2-en-1-one” is a complex organic molecule that contains a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. The pyridine ring is substituted with a bromine atom at the 5-position and a prop-2-en-1-one group at the 1-position.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it might be synthesized using methods similar to those used for other pyridine derivatives. These methods often involve reactions such as nucleophilic substitution, where a bromine atom might be introduced, and condensation reactions, where the prop-2-en-1-one group might be formed.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a planar structure due to the presence of the pyridine ring, with the bromine atom and prop-2-en-1-one group extending out from this plane.

Chemical Reactions Analysis

The chemical reactions of this compound would be influenced by the functional groups present in its structure. The bromine atom might be susceptible to nucleophilic substitution reactions, while the prop-2-en-1-one group might undergo addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility might be affected by the polar nature of the pyridine ring and the bromine atom.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a pharmaceutical, its mechanism of action might involve interaction with a specific biological target.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity and toxicity. Proper handling and storage procedures should be followed to minimize risk.

Future Directions

Future research on this compound might involve exploring its potential uses, such as in the development of new pharmaceuticals or materials. Further studies could also investigate its physical and chemical properties in more detail.